Cas no 2034607-85-5 (7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034607-85-5
• MF: C₁₇H₁₈FNO₃S₂
• MW: 367.458125591278
• CID: 5901903
• PubChem ID: 119104411
• Update Time: 2025-06-30

7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione
• 1-(7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone
• 2034607-85-5
• AKOS026697762
• 1-[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-thiophen-3-ylethanone
• 7-(2-fluorophenyl)-4-[2-(thiophen-3-yl)acetyl]-1lambda6,4-thiazepane-1,1-dione
• F6557-1467

• Inchi： 1S/C17H18FNO3S2/c18-15-4-2-1-3-14(15)16-5-7-19(8-10-24(16,21)22)17(20)11-13-6-9-23-12-13/h1-4,6,9,12,16H,5,7-8,10-11H2
• InChI Key： DSYUNTZLVQBJPF-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CC2=CSC=C2)=O)CCC1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 367.07121395g/mol
• Monoisotopic Mass: 367.07121395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.1Ų

Additional information on 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione

Professional Introduction to Compound with CAS No. 2034607-85-5 and Product Name: 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione

The compound with the CAS number 2034607-85-5 and the product name 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a fluorophenyl moiety and a thiophen-3-yl substituent, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of thiazepane derivatives in medicinal chemistry. Thiazepane scaffolds are known for their ability to interact with biological targets in a manner that can lead to the development of novel therapeutic agents. The specific arrangement of atoms in the 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione molecule allows for precise tuning of its pharmacological profile, making it an attractive scaffold for designing compounds with enhanced efficacy and reduced side effects.

The fluorophenyl group is a critical component of this compound, as fluorine atoms are known to influence the metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical agents. The introduction of fluorine at the para position relative to the aromatic ring enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. This property is particularly important for drugs that need to reach their target sites within the body efficiently.

In addition to the fluorophenyl moiety, the thiophen-3-yl substituent plays a crucial role in determining the biological activity of the compound. Thiophene derivatives are widely recognized for their diverse pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. The incorporation of a thiophene ring into the thiazepane core creates a complex three-dimensional structure that can interact with biological targets in a highly specific manner. This specificity is essential for developing drugs that target particular diseases or conditions without affecting other biological systems.

The synthesis of 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, allows chemists to construct the complex thiazepane core efficiently. These synthetic approaches not only improve the overall yield but also enhance the scalability of the process, making it feasible for industrial production.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. Preclinical studies are conducted using various cell-based assays and animal models to assess its potential therapeutic effects. These studies provide valuable insights into how the compound interacts with biological targets and whether it exhibits any toxicological effects. The results from these studies are crucial for determining whether the compound is suitable for further development into a drug candidate.

One of the most exciting aspects of 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione is its potential application in treating various diseases. Researchers are exploring its efficacy in conditions such as cancer, neurodegenerative disorders, and infectious diseases. The unique combination of functional groups in this molecule allows it to interact with multiple targets simultaneously, which could lead to synergistic effects that enhance its therapeutic potential.

The development of novel pharmaceutical agents is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug development builds upon previous findings and requires careful analysis and interpretation of data. The compound 7-(2-fluorophenyl)-4-2-(thiophen-3-yl)acetyl-1lambda6,4-thiazepane-1,1-dione exemplifies this collaborative approach by integrating advances from multiple disciplines into a single entity.

In conclusion,7-(2-fluorophenyl)-4-2-(thiophen-3-y lacetyl - 1lambda6 , 4 - thiazep ane - 1 , 1 - dione represents a significant step forward in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it holds promise for improving human health through innovative therapeutic interventions.